Cas no 2166784-06-9 (Tert-Butyl 8-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate)

Tert-Butyl 8-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate is a spirocyclic compound featuring a fused thiazolidine and cyclobutane ring system, with a tert-butoxycarbonyl (Boc) protecting group. This structure is valuable in synthetic organic chemistry, particularly for the construction of complex heterocycles and peptidomimetics. The Boc group enhances solubility and stability, facilitating handling and purification. The spirocyclic scaffold offers rigidity, which can be exploited in drug design to constrain conformational flexibility and improve binding affinity. Its ketone functionality provides a versatile handle for further derivatization. This compound is suitable for intermediates in pharmaceuticals and agrochemicals, where precise stereocontrol and functional group compatibility are critical.

Tert-Butyl 8-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate structure

2166784-06-9 structure

Product Name:Tert-Butyl 8-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate

CAS No:2166784-06-9

MF:C₁₁H₁₇NO₃S

MW:243.322582006454

CID:4770457

Update Time:2026-02-26

Tert-Butyl 8-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 8-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate
- Tert-Butyl 8-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate
- Inchi： 1S/C11H17NO3S/c1-10(2,3)15-9(14)12-6-11(7-12)8(13)4-5-16-11/h4-7H2,1-3H3
- InChI Key： PJUVVFVVTUFLKC-UHFFFAOYSA-N
- SMILES： S1CCC(C21CN(C(=O)OC(C)(C)C)C2)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 329
XLogP3: 0.9
Topological Polar Surface Area: 71.9

Tert-Butyl 8-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL1795-100 MG	tert-butyl 8-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate	2166784-06-9	95%	100MG	¥ 4,481.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL1795-250 MG	tert-butyl 8-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate	2166784-06-9	95%	250MG	¥ 6,718.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL1795-500 MG	tert-butyl 8-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate	2166784-06-9	95%	500MG	¥ 8,962.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL1795-1 G	tert-butyl 8-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate	2166784-06-9	95%	1g	¥ 11,200.00	2021-05-07
Chemenu	CM350144-100mg	tert-butyl 8-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate	2166784-06-9	95%+	100mg	$669	2024-07-18
Chemenu	CM350144-250mg	tert-butyl 8-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate	2166784-06-9	95%+	250mg	$1003	2024-07-18
Chemenu	CM350144-500mg	tert-butyl 8-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate	2166784-06-9	95%+	500mg	$1338	2024-07-18
Chemenu	CM350144-1g	tert-butyl 8-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate	2166784-06-9	95%+	1g	$1672	2024-07-18
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